6-(Phenoxazin-10-ylmethyl)pteridine-2,4-diamine

• Molecular Formula: C19H15N7O
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 6-(phenoxazin-10-ylmethyl)pteridine-2,4-diamine
• InChI: InChI=1S/C19H15N7O/c20-17-16-18(25-19(21)24-17)22-9-11(23-16)10-26-12-5-1-3-7-14(12)27-15-8-4-2-6-13(15)26/h1-9H,10H2,(H4,20,21,22,24,25)
• InChI Key: KPLPHRUKUJCKFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=CC=CC=C3O2)CC4=CN=C5C(=N4)C(=NC(=N5)N)N

Description

6-(Phenoxazin-10-ylmethyl)pteridine-2,4-diamine is a useful research compound. Its molecular formula is C19H15N7O and its molecular weight is 357.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (60% oil suspension containing 51 mg, 2.0 mmol) was added to a stirred solution of phenoxazine (147 mg, 0.784 mmol) in dry THF (10 mL) at 0° C. under N2. After 10 min. 2,4-diamino-6-bromomethylpteridine hydrobromide (100 mg, 0.392 mmol) was added and the reaction mixture was allowed to come to room temperature and left to stir for 2 days. The excess NaH was decomposed with MeOH (1 mL), and the mixture was concentrated to dryness by rotary evaporation. Flash chromatography on silica gel yielded the title compound, N-[(2,4-diaminopteridin-6-yl)methyl]phenoxazine, as a brown solid; yield 47 mg (34%); mp >250° C. dec. Anal. Calcd. for C19H15N7O0.4H2O: C, 62.60; H, 4.37. Found: C, 62.84; H, 4.10.